Cas no 35624-30-7 (3-methyl-2-(nitromethyl)pyridine)
3-methyl-2-(nitromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-2-(nitromethyl)pyridine
- 35624-30-7
- EN300-1852091
-
- Inchi: 1S/C7H8N2O2/c1-6-3-2-4-8-7(6)5-9(10)11/h2-4H,5H2,1H3
- InChI Key: BMZXFKQXTGDIBD-UHFFFAOYSA-N
- SMILES: [O-][N+](CC1C(C)=CC=CN=1)=O
Computed Properties
- Exact Mass: 152.058577502g/mol
- Monoisotopic Mass: 152.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 58.7Ų
3-methyl-2-(nitromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852091-0.05g |
3-methyl-2-(nitromethyl)pyridine |
35624-30-7 | 0.05g |
$1020.0 | 2023-09-19 | ||
| Enamine | EN300-1852091-0.1g |
3-methyl-2-(nitromethyl)pyridine |
35624-30-7 | 0.1g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1852091-0.25g |
3-methyl-2-(nitromethyl)pyridine |
35624-30-7 | 0.25g |
$1117.0 | 2023-09-19 | ||
| Enamine | EN300-1852091-0.5g |
3-methyl-2-(nitromethyl)pyridine |
35624-30-7 | 0.5g |
$1165.0 | 2023-09-19 | ||
| Enamine | EN300-1852091-1.0g |
3-methyl-2-(nitromethyl)pyridine |
35624-30-7 | 1g |
$1214.0 | 2023-06-04 | ||
| Enamine | EN300-1852091-2.5g |
3-methyl-2-(nitromethyl)pyridine |
35624-30-7 | 2.5g |
$2379.0 | 2023-09-19 | ||
| Enamine | EN300-1852091-5.0g |
3-methyl-2-(nitromethyl)pyridine |
35624-30-7 | 5g |
$3520.0 | 2023-06-04 | ||
| Enamine | EN300-1852091-10.0g |
3-methyl-2-(nitromethyl)pyridine |
35624-30-7 | 10g |
$5221.0 | 2023-06-04 | ||
| Enamine | EN300-1852091-1g |
3-methyl-2-(nitromethyl)pyridine |
35624-30-7 | 1g |
$1214.0 | 2023-09-19 | ||
| Enamine | EN300-1852091-5g |
3-methyl-2-(nitromethyl)pyridine |
35624-30-7 | 5g |
$3520.0 | 2023-09-19 |
3-methyl-2-(nitromethyl)pyridine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-methyl-2-(nitromethyl)pyridine
Introduction to 3-Methyl-2-(Nitromethyl)pyridine (CAS No. 35624-30-7)
3-Methyl-2-(nitromethyl)pyridine (CAS No. 35624-30-7) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has been the subject of numerous studies due to its potential applications in drug development, agrochemicals, and materials science. This introduction aims to provide a comprehensive overview of 3-methyl-2-(nitromethyl)pyridine, including its chemical properties, synthesis methods, and recent research advancements.
The molecular formula of 3-methyl-2-(nitromethyl)pyridine is C8H9N2O2, and it has a molecular weight of 167.17 g/mol. The compound features a pyridine ring with a nitromethyl group and a methyl group attached at specific positions. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, imparts significant stability and reactivity to the molecule. The nitromethyl group, on the other hand, introduces electrophilic and oxidizing properties, making the compound highly reactive in various chemical reactions.
The synthesis of 3-methyl-2-(nitromethyl)pyridine can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 3-methyl-2-methylaminopyridine followed by methylation. Another approach involves the reaction of 2-chloromethylpyridine with nitric acid in the presence of a suitable catalyst. These synthetic methods have been optimized over the years to improve yield and purity, making 3-methyl-2-(nitromethyl)pyridine more accessible for research and industrial applications.
In the realm of pharmaceutical research, 3-methyl-2-(nitromethyl)pyridine has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for developing novel drugs targeting neurological disorders, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 3-methyl-2-(nitromethyl)pyridine, which exhibited potent anti-inflammatory properties. These derivatives were found to inhibit key enzymes involved in inflammation pathways, suggesting their potential therapeutic applications.
Beyond pharmaceuticals, 3-methyl-2-(nitromethyl)pyridine has also found applications in agrochemicals. Its unique chemical properties make it an attractive candidate for developing new pesticides and herbicides. Research published in Pesticide Biochemistry and Physiology in 2020 highlighted the effectiveness of 3-methyl-2-(nitromethyl)pyridine-based compounds in controlling plant pathogens and pests. These compounds were shown to have low toxicity to non-target organisms and high selectivity towards target species, making them environmentally friendly alternatives to traditional agrochemicals.
In materials science, 3-methyl-2-(nitromethyl)pyridine has been investigated for its potential use in functional materials such as polymers and coatings. A study published in Polymer Chemistry in 2019 demonstrated that incorporating 3-methyl-2-(nitromethyl)pyridine-based monomers into polymer chains can enhance their mechanical properties and thermal stability. This opens up new possibilities for developing advanced materials with improved performance characteristics for various industrial applications.
The environmental impact of chemicals is a critical consideration in their development and use. Recent studies have focused on assessing the environmental fate and toxicity of 3-methyl-2-(nitromethyl)pyridine. A comprehensive review published in Environmental Science & Technology in 2018 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that under certain conditions, 3-methyl-2-(nitromethyl)pyridine can be biodegraded by microorganisms, reducing its potential environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems.
In conclusion, 3-methyl-2-(nitromethyl)pyridine (CAS No. 35624-30-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable intermediate in drug development, agrochemicals, and materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and technological innovation.
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